Cas no 1805093-20-2 (Methyl 3-amino-5-bromoisonicotinate)

• Product Name: Methyl 3-amino-5-bromoisonicotinate
• CAS No: 1805093-20-2
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• MDL: MFCD28715462
• CID: 4803549
• PubChem ID: 130641060
• Update Time: 2026-02-27

Methyl 3-amino-5-bromoisonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-5-bromoisonicotinate

• MDL： MFCD28715462
• Inchi： 1S/C7H7BrN2O2/c1-12-7(11)6-4(8)2-10-3-5(6)9/h2-3H,9H2,1H3
• InChI Key： HTDZGGONPILPKC-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1C(=O)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• XLogP3: 1.3
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-amino-5-bromoisonicotinate

Methyl 3-amino-5-bromoisonicotinate (CAS No. 1805093-20-2): An Overview of Its Synthesis, Properties, and Applications

Methyl 3-amino-5-bromoisonicotinate (CAS No. 1805093-20-2) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, including the development of novel therapeutic agents and as an intermediate in the synthesis of other important compounds.

The chemical structure of Methyl 3-amino-5-bromoisonicotinate consists of a pyridine ring substituted with a bromo group at the 5-position and an amino group at the 3-position, with a methyl ester group attached to the carboxylic acid functionality. This combination of functional groups imparts distinct chemical and physical properties to the compound, making it a valuable building block in synthetic chemistry.

Recent advancements in synthetic methodologies have led to the development of efficient and scalable routes for the synthesis of Methyl 3-amino-5-bromoisonicotinate. One such method involves the reaction of 5-bromonicotinic acid with methyl alcohol to form the methyl ester, followed by amination to introduce the amino group. This approach not only simplifies the synthetic process but also enhances yield and purity, making it suitable for large-scale production.

The physicochemical properties of Methyl 3-amino-5-bromoisonicotinate have been extensively studied. It is a white crystalline solid with a melting point ranging from 160°C to 162°C. The compound exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol, which facilitates its use in various chemical reactions and analytical techniques.

In terms of biological activity, Methyl 3-amino-5-bromoisonicotinate has shown promising results in preliminary studies. Research has indicated that this compound possesses potent anti-inflammatory and anti-cancer properties. For instance, studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. Additionally, it has been found to exhibit cytotoxic effects against various cancer cell lines, including breast cancer and lung cancer cells.

The mechanism of action of Methyl 3-amino-5-bromoisonicotinate is not yet fully understood but is believed to involve multiple pathways. One possible mechanism is its interaction with specific enzymes or receptors involved in inflammatory responses and cell proliferation. Further research is needed to elucidate these mechanisms and optimize the compound for therapeutic applications.

Beyond its direct biological activity, Methyl 3-amino-5-bromoisonicotinate serves as an important intermediate in the synthesis of more complex molecules. Its reactive functional groups make it amenable to various chemical transformations, such as coupling reactions with other organic molecules or metal-catalyzed cross-coupling reactions. These transformations can lead to the formation of novel compounds with enhanced biological activity or improved pharmacological properties.

In conclusion, Methyl 3-amino-5-bromoisonicotinate (CAS No. 1805093-20-2) is a multifaceted compound with significant potential in both fundamental research and practical applications. Its unique chemical structure, favorable physicochemical properties, and promising biological activity make it an attractive candidate for further investigation and development in the fields of medicinal chemistry and pharmaceutical sciences.